N-(2,2-dimethoxyethyl)-N'-(1-phenylethyl)ethanediamide
Description
N-(2,2-dimethoxyethyl)-N’-(1-phenylethyl)ethanediamide is a synthetic organic compound that belongs to the class of ethanediamides. These compounds are characterized by the presence of two amide groups attached to an ethane backbone. The specific structure of N-(2,2-dimethoxyethyl)-N’-(1-phenylethyl)ethanediamide includes a 2,2-dimethoxyethyl group and a 1-phenylethyl group, which may impart unique chemical and physical properties to the compound.
Properties
Molecular Formula |
C14H20N2O4 |
|---|---|
Molecular Weight |
280.32 g/mol |
IUPAC Name |
N-(2,2-dimethoxyethyl)-N'-(1-phenylethyl)oxamide |
InChI |
InChI=1S/C14H20N2O4/c1-10(11-7-5-4-6-8-11)16-14(18)13(17)15-9-12(19-2)20-3/h4-8,10,12H,9H2,1-3H3,(H,15,17)(H,16,18) |
InChI Key |
PIWKQZXMTLJLCB-UHFFFAOYSA-N |
Canonical SMILES |
CC(C1=CC=CC=C1)NC(=O)C(=O)NCC(OC)OC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N-(2,2-dimethoxyethyl)-N’-(1-phenylethyl)ethanediamide typically involves the reaction of ethanediamine with appropriate reagents to introduce the 2,2-dimethoxyethyl and 1-phenylethyl groups. Common synthetic routes may include:
Reaction with 2,2-dimethoxyethyl chloride: Ethanediamine can react with 2,2-dimethoxyethyl chloride in the presence of a base such as triethylamine to form the corresponding amide.
Reaction with 1-phenylethyl isocyanate: The intermediate product can then react with 1-phenylethyl isocyanate to form N-(2,2-dimethoxyethyl)-N’-(1-phenylethyl)ethanediamide.
Industrial Production Methods
Industrial production methods for N-(2,2-dimethoxyethyl)-N’-(1-phenylethyl)ethanediamide would likely involve similar synthetic routes but on a larger scale. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, would be essential to maximize yield and purity.
Chemical Reactions Analysis
Types of Reactions
N-(2,2-dimethoxyethyl)-N’-(1-phenylethyl)ethanediamide may undergo various chemical reactions, including:
Oxidation: The compound may be oxidized under specific conditions to form corresponding oxidized products.
Reduction: Reduction reactions may lead to the formation of reduced amide derivatives.
Substitution: The compound may undergo substitution reactions, particularly at the amide nitrogen atoms.
Common Reagents and Conditions
Common reagents used in these reactions may include:
Oxidizing agents: Such as potassium permanganate or hydrogen peroxide.
Reducing agents: Such as lithium aluminum hydride or sodium borohydride.
Substitution reagents: Such as alkyl halides or acyl chlorides.
Major Products Formed
The major products formed from these reactions would depend on the specific reaction conditions and reagents used. For example, oxidation may yield corresponding carboxylic acids, while reduction may produce amines.
Scientific Research Applications
N-(2,2-dimethoxyethyl)-N’-(1-phenylethyl)ethanediamide may have various scientific research applications, including:
Chemistry: As a reagent or intermediate in organic synthesis.
Biology: Potential use in biochemical studies or as a probe for studying biological processes.
Medicine: Possible applications in drug development or as a pharmaceutical intermediate.
Industry: Use in the production of specialty chemicals or materials.
Mechanism of Action
The mechanism of action of N-(2,2-dimethoxyethyl)-N’-(1-phenylethyl)ethanediamide would depend on its specific interactions with molecular targets. These interactions may involve binding to enzymes, receptors, or other biomolecules, leading to modulation of biological pathways.
Comparison with Similar Compounds
Similar Compounds
Similar compounds to N-(2,2-dimethoxyethyl)-N’-(1-phenylethyl)ethanediamide may include other ethanediamides with different substituents, such as:
- N-(2,2-dimethoxyethyl)-N’-(1-phenylethyl)propanediamide
- N-(2,2-dimethoxyethyl)-N’-(1-phenylethyl)butanediamide
Uniqueness
The uniqueness of N-(2,2-dimethoxyethyl)-N’-(1-phenylethyl)ethanediamide lies in its specific substituents, which may impart distinct chemical and physical properties compared to other similar compounds
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
